Cas no 903062-14-6 (N-butyl-N'-(3-chloro-4-fluorophenyl)ethanediamide)

• Product Name: N-butyl-N'-(3-chloro-4-fluorophenyl)ethanediamide
• CAS No: 903062-14-6
• MF: C₁₂H₁₄ClFN₂O₂
• MW: 272.703165531158
• CID: 5494158
• PubChem ID: 7585025
• Update Time: 2025-11-06

N-butyl-N'-(3-chloro-4-fluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-butyl-N2-(3-chloro-4-fluorophenyl)oxalamide
• N-BUTYL-N'-(3-CHLORO-4-FLUOROPHENYL)ETHANEDIAMIDE
• F2795-0438
• 903062-14-6
• N-butyl-N'-(3-chloro-4-fluorophenyl)oxamide
• AKOS024467553
• N-butyl-N'-(3-chloro-4-fluorophenyl)ethanediamide

• Inchi： 1S/C12H14ClFN2O2/c1-2-3-6-15-11(17)12(18)16-8-4-5-10(14)9(13)7-8/h4-5,7H,2-3,6H2,1H3,(H,15,17)(H,16,18)
• InChI Key： LZDPZKVOTDCHGH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C(NCCCC)=O)=O)F

Computed Properties

• Exact Mass: 272.0727835g/mol
• Monoisotopic Mass: 272.0727835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-butyl-N'-(3-chloro-4-fluorophenyl)ethanediamide

Comprehensive Overview of N-butyl-N'-(3-chloro-4-fluorophenyl)ethanediamide (CAS No. 903062-14-6)

N-butyl-N'-(3-chloro-4-fluorophenyl)ethanediamide, identified by its CAS number 903062-14-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This diamide derivative is characterized by its unique molecular structure, featuring a butyl group and a 3-chloro-4-fluorophenyl moiety, which contribute to its distinct chemical properties. Researchers and industry professionals often search for terms like "N-butyl-N'-(3-chloro-4-fluorophenyl)ethanediamide synthesis", "CAS 903062-14-6 applications", and "diamide derivatives in drug discovery", reflecting the growing interest in this compound.

The compound's structure makes it a valuable intermediate in the development of novel therapeutic agents. Recent studies highlight its potential role in modulating biological pathways, particularly in the context of anti-inflammatory and antimicrobial applications. With the rise of antibiotic resistance, searches for "new antimicrobial compounds 2023" and "fluorophenyl derivatives in medicine" have surged, positioning N-butyl-N'-(3-chloro-4-fluorophenyl)ethanediamide as a candidate for further exploration. Its chloro and fluoro substituents enhance its reactivity, making it a versatile building block in organic synthesis.

In agrochemical research, CAS 903062-14-6 is investigated for its potential as a pesticide intermediate. The demand for environmentally friendly crop protection solutions has led to increased queries like "sustainable agrochemical intermediates" and "halogenated diamides in agriculture". The compound's ability to interact with specific enzyme systems in pests underscores its relevance in modern farming practices. However, rigorous testing is required to ensure its safety and efficacy.

From a synthetic chemistry perspective, the preparation of N-butyl-N'-(3-chloro-4-fluorophenyl)ethanediamide involves multi-step reactions, often starting from 3-chloro-4-fluoroaniline and butylamine. Optimizing these processes is a key focus for chemists, as evidenced by searches for "high-yield diamide synthesis" and "green chemistry approaches for amide formation". The compound's purity and stability are critical for its downstream applications, driving advancements in analytical techniques such as HPLC and NMR spectroscopy.

The pharmacological profile of N-butyl-N'-(3-chloro-4-fluorophenyl)ethanediamide is another area of active research. Preliminary data suggest interactions with G-protein-coupled receptors (GPCRs), a hot topic in drug discovery. Queries like "GPCR-targeting compounds" and "fluorophenyl-based drug candidates" align with these findings. Additionally, its potential in central nervous system (CNS) disorders is being explored, though extensive preclinical studies are needed.

Environmental and regulatory considerations are also paramount. As global standards for chemical safety tighten, researchers are evaluating the biodegradability and ecotoxicity of CAS 903062-14-6. Searches for "REACH compliance for diamides" and "environmental impact of halogenated compounds" reflect these concerns. Sustainable production methods, such as catalysis and solvent-free reactions, are being prioritized to minimize ecological footprints.

In conclusion, N-butyl-N'-(3-chloro-4-fluorophenyl)ethanediamide (903062-14-6) represents a multifaceted compound with promising applications across pharmaceuticals and agrochemicals. Its structural features and reactivity make it a subject of ongoing scientific inquiry, addressing contemporary challenges like drug resistance and sustainable agriculture. Future research will likely focus on refining its synthesis, expanding its therapeutic potential, and ensuring its alignment with environmental regulations.